Cas no 2171675-03-7 (3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid)

• Product Name: 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid
• CAS No: 2171675-03-7
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6480330
• PubChem ID: 165505436
• Update Time: 2025-05-19

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid
• 2171675-03-7
• EN300-1481028
• 3-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]propanoic acid

• Inchi： 1S/C27H34N2O6/c1-27(2,3)29(15-13-24(30)31)25(32)23(14-16-34-4)28-26(33)35-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： HXGVTWAMEJTHCT-UHFFFAOYSA-N
• SMILES： O(C(NC(CCOC)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid

Comprehensive Overview of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid (CAS No. 2171675-03-7)

3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid (CAS No. 2171675-03-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives like this compound due to their stability and compatibility with automated peptide synthesizers. The inclusion of a tert-butyl group further enhances its utility in selective deprotection strategies, aligning with modern trends in green chemistry and sustainable synthesis.

The growing demand for peptide-based therapeutics has propelled interest in compounds such as 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound’s role in constructing bioactive peptides is increasingly relevant. Online searches often focus on its solubility, storage conditions, and coupling efficiency in SPPS protocols. Additionally, its methoxybutanamido moiety contributes to improved pharmacokinetic properties, a hot topic in drug development forums and AI-driven research platforms.

From a synthetic chemistry perspective, the CAS No. 2171675-03-7 compound exemplifies the convergence of protecting group chemistry and amino acid modifications. Its Fmoc group is selectively removable under mild basic conditions, minimizing side reactions—a feature highly valued in combinatorial chemistry libraries. Recent publications highlight its use in macrocyclic peptide synthesis, addressing challenges like conformational rigidity and oral bioavailability. These aspects resonate with frequent search queries such as “Fmoc-amino acid applications” and “peptide synthesis optimization,” underscoring its practical significance.

Quality control and analytical characterization of 3-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidopropanoic acid are critical for reproducibility. Techniques like HPLC, mass spectrometry, and NMR are commonly discussed in user-generated content, reflecting the compound’s need for high purity in GMP-compliant production. The tert-butyl group’s steric hindrance also sparks interest in computational chemistry circles, where molecular modeling predicts its impact on peptide folding and receptor binding—a niche yet growing search trend.

In conclusion, CAS No. 2171675-03-7 represents a nexus of innovation in peptide science. Its design caters to contemporary needs like scalable synthesis and functional diversity, while its Fmoc-protected architecture ensures compatibility with cutting-edge automated synthesis platforms. As the pharmaceutical industry shifts toward biologics and precision therapeutics, this compound’s relevance will only expand, making it a staple in both academic and industrial research databases.